Cas no 861583-66-6 (4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic Acid)

• Product Name: 4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic Acid
• CAS No: 861583-66-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD12027053
• CID: 1074438
• PubChem ID: 25219461
• Update Time: 2025-11-02

4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(p-tolyl)pyrimidine-5-carboxylic acid
• 4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic acid
• 4-methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
• DTXSID70649243
• 861583-66-6
• MFCD12027053
• AKOS002392057
• 4-Methyl-2-p-tolyl-pyrimidine-5-carboxylic acid
• LS-02013
• SB59890
• BB 0237688
• STK500936
• ALBB-005383
• 4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic Acid

• MDL： MFCD12027053
• Inchi： 1S/C13H12N2O2/c1-8-3-5-10(6-4-8)12-14-7-11(13(16)17)9(2)15-12/h3-7H,1-2H3,(H,16,17)
• InChI Key： LLIUAPBWEACFNI-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2C=CC(C)=CC=2)=NC=1C)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 320.3±42.0 °C at 760 mmHg
• Flash Point: 147.5±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methyl-2-(4-methylphenyl)pyrimidine-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)